13-((3-chloropropyl)thio)-5-hydroxy-6-deoxytetracycline
13-((3-chloropropyl)thio)-5-hydroxy-6-deoxytetracycline
Brand Name:
Vulcanchem
CAS No.:
146253-86-3
VCID:
VC0133193
InChI:
InChI=1S/C25H29ClN2O8S/c1-28(2)18-17-20(31)14-11(9-37-8-4-7-26)10-5-3-6-12(29)13(10)19(30)15(14)22(33)25(17,36)23(34)16(21(18)32)24(27)35/h3,5-6,11,14,17-18,20,29-31,34,36H,4,7-9H2,1-2H3,(H2,27,35)/t11-,14+,17+,18-,20-,25-/m0/s1
SMILES:
CN(C)C1C2C(C3C(C4=C(C(=CC=C4)O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)CSCCCCl)O
Molecular Formula:
C25H29ClN2O8S
Molecular Weight:
553.023
13-((3-chloropropyl)thio)-5-hydroxy-6-deoxytetracycline
CAS No.: 146253-86-3
Main Products
VCID: VC0133193
Molecular Formula: C25H29ClN2O8S
Molecular Weight: 553.023
CAS No. | 146253-86-3 |
---|---|
Product Name | 13-((3-chloropropyl)thio)-5-hydroxy-6-deoxytetracycline |
Molecular Formula | C25H29ClN2O8S |
Molecular Weight | 553.023 |
IUPAC Name | (4S,4aR,5S,5aR,6R,12aR)-6-(3-chloropropylsulfanylmethyl)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide |
Standard InChI | InChI=1S/C25H29ClN2O8S/c1-28(2)18-17-20(31)14-11(9-37-8-4-7-26)10-5-3-6-12(29)13(10)19(30)15(14)22(33)25(17,36)23(34)16(21(18)32)24(27)35/h3,5-6,11,14,17-18,20,29-31,34,36H,4,7-9H2,1-2H3,(H2,27,35)/t11-,14+,17+,18-,20-,25-/m0/s1 |
Standard InChIKey | IUJWLJFAPCFVGG-QMANMTJXSA-N |
SMILES | CN(C)C1C2C(C3C(C4=C(C(=CC=C4)O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O)CSCCCCl)O |
Synonyms | 13-((3-chloropropyl)thio)-5-hydroxy-6-deoxytetracycline |
Last Modified | Aug 20 2021 |
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